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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide delves into the historical discovery and initial characterization of
phenanthrene, a foundational polycyclic aromatic hydrocarbon. By examining the seminal
works of the 19th-century chemists who first isolated and identified this compound, we provide
a detailed account of the early experimental protocols and analytical methods that laid the
groundwork for our modern understanding of this important molecule.

The Independent Discovery of a New Hydrocarbon

In 1872, the scientific community was introduced to a new hydrocarbon isolated from the
complex mixture of coal tar. This discovery was made independently by two groups of German
chemists: Carl Graebe, and Rudolf Fittig with his student Eugen Ostermayer.[1] Both teams
reported their findings in the Berichte der deutschen chemischen Gesellschaft. Fittig, in a letter
to Graebe, proposed the name "phenanthrene” to reflect its relationship to both phenyl and
anthracene, a name that was quickly adopted.[1]

Isolation from Coal Tar: The Early Protocol

Phenanthrene was extracted from the "anthracene oil" fraction of coal tar, which is the portion
that distills at higher temperatures.[1] While the precise, scaled-up industrial methods of the
1870s are not fully documented in the initial discovery papers, the general laboratory procedure
would have involved the following steps:
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Experimental Protocol: Fractional Distillation of Coal Tar
(circa 1872)

Initial Distillation: Crude coal tar was subjected to fractional distillation. The fraction boiling
above 270°C, known as "anthracene oil" or "green oil," was collected. This fraction is rich in
anthracene and its isomer, phenanthrene.

Cooling and Crystallization: The collected anthracene oil was allowed to cool. Upon cooling,
a mixture of solid hydrocarbons, including anthracene and phenanthrene, would crystallize.

Pressing: The solid mass was then pressed to remove the remaining liquid olils.

Purification by Recrystallization: The pressed solid cake, a mixture of anthracene and
phenanthrene, was then subjected to further purification. This was typically achieved by
recrystallization from solvents such as coal tar naphtha or ethanol. Due to differences in
solubility, this process allowed for the partial separation of the two isomers.

Elucidating the Chemical Formula: Elemental
Analysis

To determine the elemental composition of the newly discovered hydrocarbon, chemists of the

era relied on combustion analysis, a technique perfected by Justus von Liebig.

Experimental Protocol: Elemental Analysis of
Phenanthrene (Liebig's Method)

o Sample Preparation: A precisely weighed sample of purified phenanthrene was placed in a

combustion tube with a strong oxidizing agent, typically copper(ll) oxide.

Combustion: The tube was heated in a furnace, causing the complete combustion of the
organic compound into carbon dioxide (COz) and water (Hz20).

Absorption and Measurement: The gaseous products were passed through a series of
absorption tubes. A tube containing a desiccant (e.g., anhydrous calcium chloride) absorbed
the water, and a subsequent tube containing a strong base (e.g., potassium hydroxide
solution) absorbed the carbon dioxide.
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o Calculation: By measuring the increase in mass of the absorption tubes, the masses of water
and carbon dioxide produced were determined. From these values, the percentages of
hydrogen and carbon in the original sample were calculated, leading to the empirical formula
and ultimately the molecular formula of Ci4H1o.

Quantitative Data from Early Analyses

While the exact numerical data from the original publications by Graebe and Fittig are not
readily available in modern databases, their work would have produced results consistent with
the theoretical composition of CiaH1o.

Element Theoretical Percentage in CiaHio
Carbon (C) 94.34%
Hydrogen (H) 5.66%

Unraveling the Structure: Oxidation and Synthesis

The determination of phenanthrene's structure was a pivotal achievement, relying on chemical
degradation and synthesis.

Fittig and Ostermayer's Oxidation Pathway

Fittig and Ostermayer ingeniously deduced the angular arrangement of the three benzene rings
through a two-step oxidation process.[1]

» Oxidation to Phenanthrenequinone: Phenanthrene was treated with a strong oxidizing
agent, such as chromic acid in acetic acid. This reaction selectively oxidized the central ring
at the 9 and 10 positions, yielding phenanthrenequinone.

o Further Oxidation to Diphenic Acid: The resulting phenanthrenequinone was then subjected
to further oxidation, which cleaved the central ring to form diphenic acid (diphenyl-2,2'-
dicarboxylic acid). The identification of diphenic acid, with its two phenyl groups, was crucial
evidence for the angular fusion of the benzene rings in the parent molecule.

Fittig and Ostermayer's structural elucidation pathway for phenanthrene.
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Graebe's Confirmation by Synthesis

Carl Graebe provided definitive proof of the structure of phenanthrene through its synthesis
from stilbene.[1]

o Starting Material: The synthesis began with stilbene (1,2-diphenylethylene).

o Cyclization and Dehydrogenation: While the exact reagents and conditions used by Graebe
in his initial synthesis are not detailed in readily available sources, the general principle
involves the intramolecular cyclization of stilbene, followed by dehydrogenation to form the
stable aromatic phenanthrene ring system. This was a landmark achievement in the
confirmation of the structure of a polycyclic aromatic hydrocarbon.

Graebe's synthetic route to confirm the structure of phenanthrene.

Early Characterization of Physical Properties

The initial characterization of phenanthrene also involved the determination of its key physical
properties, which were essential for its identification and purity assessment.

Reported Value (circa

Property Modern Accepted Value
1872)
Melting Point ~100 °C 101 °C[1]
Boiling Point >300 °C 340 °CJ[1]
Colorless, crystalline solid with  Colorless, crystalline solid with
Appearance ,
a faint blue fluorescence a blue fluorescencel2]
Soluble in hot alcohol and Soluble in many organic
Solubility benzene; sparingly soluble in solvents; very slightly soluble
cold alcohol in water[1][2]
Conclusion

The discovery and characterization of phenanthrene in the 1870s stand as a testament to the

ingenuity and analytical prowess of early organic chemists. Through a combination of

meticulous isolation from a complex natural source, precise elemental analysis, and elegant
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structural elucidation via degradation and synthesis, the foundational knowledge of this
important polycyclic aromatic hydrocarbon was established. These pioneering efforts not only
introduced a new compound to the world of chemistry but also helped to solidify the principles
of structural theory that continue to guide modern chemical research and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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